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Compound of Interest

Compound Name: 2-Cyanobenzaldehyde

Cat. No.: B126161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of o-

cyanobenzaldehyde (also known as 2-cyanobenzaldehyde or 2-formylbenzonitrile). The

information is curated for professionals in research and development, with a focus on

presenting clear, quantitative data and detailed experimental methodologies.

Core Physical and Chemical Properties
o-Cyanobenzaldehyde is an aromatic organic compound containing both a nitrile and an

aldehyde functional group. Its chemical structure and properties make it a valuable

intermediate in various synthetic applications, including the synthesis of isoindolinones and

other heterocyclic compounds.[1]

Quantitative Data Summary
The key physical properties of o-cyanobenzaldehyde are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₈H₅NO [1][2]

Molecular Weight 131.13 g/mol [2][3]

CAS Number 7468-67-9 [3][4]

Appearance

White to orange to beige

powder, crystals, and/or

chunks

[4]

Melting Point 103-105 °C (lit.) [3][4][5]

Boiling Point (Predicted) 284.9 ± 23.0 °C [4]

Density (Predicted) 1.15 ± 0.1 g/cm³ [4]

Solubility
Slightly soluble in DMSO (with

sonication) and Chloroform.
[4]

InChI Key
QVTPWONEVZJCCS-

UHFFFAOYSA-N
[5][6]

SMILES O=Cc1ccccc1C#N [5]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of o-

cyanobenzaldehyde.

¹H NMR Spectral Data
The proton NMR spectrum provides information about the hydrogen atoms in the molecule.
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Assignment Chemical Shift (ppm)

Aldehydic Proton ~10.34

Aromatic Protons ~7.79 - 8.07

Note: The exact chemical shifts can vary

depending on the solvent and instrument used.

IR Spectral Data
The infrared spectrum reveals the presence of key functional groups.

Functional Group Wavenumber (cm⁻¹)

C≡N (Nitrile) ~2220 - 2260

C=O (Aldehyde) ~1680 - 1715

C-H (Aromatic) ~3000 - 3100

C-H (Aldehyde) ~2720 - 2820

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a solid organic compound like o-cyanobenzaldehyde.

Melting Point Determination
Objective: To determine the temperature range over which the solid compound transitions to a

liquid.

Methodology:

Sample Preparation: A small amount of finely powdered o-cyanobenzaldehyde is packed into

a capillary tube, sealed at one end, to a height of 1-2 mm.[6]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[2] This assembly is then placed in a heating bath (e.g., a
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Thiele tube with mineral oil or an aluminum block).[6]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.[6]

Reporting: The melting point is reported as the range T₁ - T₂. A sharp melting range (0.5-1.0

°C) is indicative of a pure compound.

Solubility Determination
Objective: To qualitatively assess the solubility of o-cyanobenzaldehyde in various solvents.

Methodology:

Sample Preparation: A small, measured amount of o-cyanobenzaldehyde (e.g., 25 mg) is

placed into a series of clean, dry test tubes.[7]

Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL of water, DMSO,

chloroform) is added to each test tube in portions.[7]

Mixing: After each addition, the test tube is vigorously shaken or sonicated to facilitate

dissolution.[4][7]

Observation: The mixture is observed to determine if the solid has completely dissolved. The

compound is classified as soluble, slightly soluble, or insoluble based on visual inspection.

Reporting: The solubility is reported for each solvent tested. For o-cyanobenzaldehyde, it is

noted as slightly soluble in DMSO and chloroform.[4]

¹H NMR Spectroscopy
Objective: To obtain a proton nuclear magnetic resonance spectrum for structural elucidation.

Methodology:
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Sample Preparation: A small amount of o-cyanobenzaldehyde (typically 2-5 mg) is dissolved

in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A reference standard, such as

tetramethylsilane (TMS), is often added.

Instrument Setup: The NMR tube is placed in the spectrometer's probe. The instrument is

tuned and the magnetic field is shimmed to ensure homogeneity.

Data Acquisition: A series of radiofrequency pulses are applied to the sample, and the

resulting free induction decay (FID) signal is recorded.

Data Processing: The FID is Fourier transformed to produce the NMR spectrum. The

spectrum is then phased, baseline corrected, and referenced to the TMS signal (0 ppm).

Analysis: The chemical shifts, integration (peak areas), and splitting patterns (multiplicity) of

the signals are analyzed to assign the protons to their respective positions in the molecular

structure.[8]

FT-IR Spectroscopy
Objective: To obtain an infrared spectrum to identify the functional groups present in the

molecule.

Methodology (Thin Solid Film):

Sample Preparation: A small amount of o-cyanobenzaldehyde is dissolved in a volatile

solvent (e.g., methylene chloride or acetone).[4]

Film Deposition: A drop of the solution is placed onto a salt plate (e.g., NaCl or KBr). The

solvent is allowed to evaporate, leaving a thin film of the solid compound on the plate.[4]

Data Acquisition: The salt plate is placed in the sample holder of the FT-IR spectrometer. The

infrared spectrum is then recorded.

Analysis: The positions and shapes of the absorption bands in the spectrum are correlated

with the characteristic vibrational frequencies of the functional groups (e.g., C≡N, C=O)

present in o-cyanobenzaldehyde.
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Mandatory Visualization
The following diagram illustrates a typical workflow for the experimental determination of a

melting point, a fundamental physical property for a solid compound like o-cyanobenzaldehyde.
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Start

Prepare Sample:
Finely powder the solid and pack into a capillary tube.

Set up Apparatus:
Attach capillary to thermometer and place in heating block.

Heat Apparatus:
Increase temperature slowly (1-2 °C/min).

Observe T₁:
Record temperature at which the first drop of liquid appears.

Observe T₂:
Record temperature at which all solid has melted.

Report Melting Point:
State the range T₁ - T₂.

End

Click to download full resolution via product page

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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